1,4-Di-tert-butylbenzene
1,4-Di-tert-butylbenzene
1, 4-Bis-(1, 1-dimethylethyl)-benzene, also known as para-di-tert-butylbenzene, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. 1, 4-Bis-(1, 1-dimethylethyl)-benzene is considered to be a practically insoluble (in water) and relatively neutral molecule. 1, 4-Bis-(1, 1-dimethylethyl)-benzene has been primarily detected in feces.
Brand Name:
Vulcanchem
CAS No.:
1012-72-2
VCID:
VC20982690
InChI:
InChI=1S/C14H22/c1-13(2,3)11-7-9-12(10-8-11)14(4,5)6/h7-10H,1-6H3
SMILES:
CC(C)(C)C1=CC=C(C=C1)C(C)(C)C
Molecular Formula:
C14H22
Molecular Weight:
190.32 g/mol
1,4-Di-tert-butylbenzene
CAS No.: 1012-72-2
Cat. No.: VC20982690
Molecular Formula: C14H22
Molecular Weight: 190.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1, 4-Bis-(1, 1-dimethylethyl)-benzene, also known as para-di-tert-butylbenzene, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. 1, 4-Bis-(1, 1-dimethylethyl)-benzene is considered to be a practically insoluble (in water) and relatively neutral molecule. 1, 4-Bis-(1, 1-dimethylethyl)-benzene has been primarily detected in feces. |
|---|---|
| CAS No. | 1012-72-2 |
| Molecular Formula | C14H22 |
| Molecular Weight | 190.32 g/mol |
| IUPAC Name | 1,4-ditert-butylbenzene |
| Standard InChI | InChI=1S/C14H22/c1-13(2,3)11-7-9-12(10-8-11)14(4,5)6/h7-10H,1-6H3 |
| Standard InChI Key | OOWNNCMFKFBNOF-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC=C(C=C1)C(C)(C)C |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)C(C)(C)C |
| Boiling Point | 238.0 °C |
| Melting Point | 79.5 °C |
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